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2/'-C-methyldaunomycin 2/'-C-methyldaunomycin
Brand Name: Vulcanchem
CAS No.: 127860-18-8
VCID: VC0135466
InChI: InChI=1S/C28H31NO10.ClH/c1-10-21(29)22(31)11(2)38-27(10)39-16-9-28(36,12(3)30)8-14-18(16)26(35)20-19(24(14)33)23(32)13-6-5-7-15(37-4)17(13)25(20)34;/h5-7,10-11,16,21-22,27,31,33,35-36H,8-9,29H2,1-4H3;1H
SMILES: CC1C(C(C(OC1OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)C)O)N.Cl
Molecular Formula: C28H32ClNO10
Molecular Weight: 578 g/mol

2/'-C-methyldaunomycin

CAS No.: 127860-18-8

Main Products

VCID: VC0135466

Molecular Formula: C28H32ClNO10

Molecular Weight: 578 g/mol

2/'-C-methyldaunomycin - 127860-18-8

CAS No. 127860-18-8
Product Name 2/'-C-methyldaunomycin
Molecular Formula C28H32ClNO10
Molecular Weight 578 g/mol
IUPAC Name 9-acetyl-7-(4-amino-5-hydroxy-3,6-dimethyloxan-2-yl)oxy-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione;hydrochloride
Standard InChI InChI=1S/C28H31NO10.ClH/c1-10-21(29)22(31)11(2)38-27(10)39-16-9-28(36,12(3)30)8-14-18(16)26(35)20-19(24(14)33)23(32)13-6-5-7-15(37-4)17(13)25(20)34;/h5-7,10-11,16,21-22,27,31,33,35-36H,8-9,29H2,1-4H3;1H
Standard InChIKey LQZCEOUZGVKWCU-UHFFFAOYSA-N
SMILES CC1C(C(C(OC1OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)C)O)N.Cl
Canonical SMILES CC1C(C(C(OC1OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)C)O)C)O)N.Cl
Synonyms 2'-C-methyldaunomycin
2'-C-methyldaunorubicin
2'-methyldaunomycin
alpha-L-galacto cpd of 2'-C-methyldaunomycin
PubChem Compound 3035511
Last Modified Nov 11 2021
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